Cas no 2486-55-7 (Methyl 4-amino-2-ethoxybenzoate)
Methyl 4-amino-2-ethoxybenzoate is a benzoate ester derivative featuring both amino and ethoxy functional groups. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its molecular structure, combining an electron-donating amino group and an ethoxy substituent, enhances reactivity in electrophilic aromatic substitution and coupling reactions. The ester moiety further improves solubility in organic solvents, facilitating downstream processing. With a well-defined purity profile and stability under standard conditions, it is suitable for precision applications in research and industrial settings. Its versatility makes it valuable for constructing complex molecular frameworks.
2486-55-7 structure
Product Name:Methyl 4-amino-2-ethoxybenzoate
CAS No:2486-55-7
MF:C10H13NO3
MW:195.215122938156
CID:1083601
PubChem ID:67368855
Update Time:2025-06-07
Methyl 4-amino-2-ethoxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-amino-2-ethoxybenzoate
- 2486-55-7
- DB-352008
- CS-0436723
- Methyl4-amino-2-ethoxybenzoate
- CAA48655
- SCHEMBL2337419
- PKWWPNQVVNPGPP-UHFFFAOYSA-N
- A1-07975
-
- Inchi： 1S/C10H13NO3/c1-3-14-9-6-7(11)4-5-8(9)10(12)13-2/h4-6H,3,11H2,1-2H3
- InChI Key： PKWWPNQVVNPGPP-UHFFFAOYSA-N
- SMILES： O(CC)C1C=C(C=CC=1C(=O)OC)N
Computed Properties
- Exact Mass: 195.08959
- Monoisotopic Mass: 195.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 61.6A^2
Experimental Properties
- PSA: 61.55
Methyl 4-amino-2-ethoxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Crysdot LLC | CD12091866-5g |
Methyl 4-amino-2-ethoxybenzoate |
2486-55-7 | 95+% | 5g |
$832 | 2024-07-24 |
Methyl 4-amino-2-ethoxybenzoate Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
2486-55-7 (Methyl 4-amino-2-ethoxybenzoate) Related Products
- 2486-80-8(4-Amino-2-methoxybenzoic acid)
- 4136-97-4(Methyl 4-aminosalicylate)
- 27492-84-8(Methyl 4-amino-2-methoxybenzoate)
- 133-11-9(Phenyl 4-Aminosalicylate)
- 22802-67-1(Methyl 5-Amino-2-methoxybenzoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
